Cas no 827031-23-2 (4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl-)
827031-23-2 structure
Product Name:4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl-
CAS No:827031-23-2
MF:C18H19N3O2
MW:309.362364053726
CID:686212
PubChem ID:11461028
Update Time:2025-04-19
4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl-
- 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine
- DTXSID20466669
- 827031-23-2
- CHEMBL1093693
- SCHEMBL3112156
-
- Inchi: 1S/C18H19N3O2/c1-12-19-15-6-5-7-16(23-4)17(15)18(20-12)21(2)13-8-10-14(22-3)11-9-13/h5-11H,1-4H3
- InChI Key: ILGZWIYSDQMJAY-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC2=C1C(=NC(C)=N2)N(C)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 309.147726857g/mol
- Monoisotopic Mass: 309.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 47.5Ų
4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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